Cas no 133330-60-6 (4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity))

• Product Name: 4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity)
• CAS No: 133330-60-6
• MF: C₁₄H₉Cl₂NO
• MW: 278.133361577988
• CID: 899528
• PubChem ID: 10540521
• Update Time: 2025-04-19

4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity) Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-β]pyridin-11-one (Loratadine Impurity)
• 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one, 4,8-dichloro-5,6-dihydro-
• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (Loratadine Impurity)
• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (Loratadine Impurity)
• 4,8-dichloro-5,6-dihydrobenzo[4,5]cyclohepta[1,2-b]pyridin-11-one
• Loratadine Impurity
• Loratadine USP RC E
• Loratadine Impurity 8
• Loratadine USP Related CoMpound E
• 4,8-Dichloro-6,11-dihydro-5H-benzo[5,6] cyclohepta[1,2-b]pyridin-11-one
• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one\n(Loratadine Impurity)
• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one(Loratadine Impurity)
• 7,13-dichloro-4-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-2-one
• J-006350
• LoratadineImpurityE
• UNII-U665LG9V5L
• U665LG9V5L
• Loratadine Impurity 24
• LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE- [USP IMPURITY]
• 4,8-dichloro-5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• (Loratadine Impurity)
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one-(USP)
• SCHEMBL5474556
• LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE-[USP IMPURITY]
• 4,8-dichloro-6,11-dihydro-5h-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
• DTXSID40158079
• 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one; Loratadine Impurity E; Loratadine Impurity 24
• AKOS030240610
• DTXCID1080570
• Q21546987
• 133330-60-6
• 7,13-dichloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-2-one
• 4,8-Dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one- [USP]
• Loratadine Impurity E
• 4,8-dichloro-6,11-dihydro-5h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• BCP31810
• DB-241557
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one-[USP]
• LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE-(USP IMPURITY)
• 4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity)

• Inchi： 1S/C14H9Cl2NO/c15-9-2-4-10-8(7-9)1-3-11-12(16)5-6-17-13(11)14(10)18/h2,4-7H,1,3H2
• InChI Key： FCKZNHVKGINCEC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(C3C=CC(=CC=3CCC2=1)Cl)=O

Computed Properties

• Exact Mass: 277.00600
• Monoisotopic Mass: 277.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.409
• Melting Point: 120-122°C
• Boiling Point: 466.859°C at 760 mmHg
• Flash Point: 236.148°C
• Refractive Index: 1.639
• PSA: 29.96000
• LogP: 3.71800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines